Cas no 2098121-26-5 (3-Amino-5,6,7,8-tetrahydrocinnoline-6-carboxylic acid)

• Product Name: 3-Amino-5,6,7,8-tetrahydrocinnoline-6-carboxylic acid
• CAS No: 2098121-26-5
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 4775255
• Update Time: 2025-05-20

3-Amino-5,6,7,8-tetrahydrocinnoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5,6,7,8-tetrahydrocinnoline-6-carboxylic acid
• 3-Amino-5,6,7,8-tetrahydrocinnoline-6-carboxylic acid

• Inchi： 1S/C9H11N3O2/c10-8-4-6-3-5(9(13)14)1-2-7(6)11-12-8/h4-5H,1-3H2,(H2,10,12)(H,13,14)
• InChI Key： QHXKYJDXHCGMSC-UHFFFAOYSA-N
• SMILES： OC(C1CC2C=C(N)N=NC=2CC1)=O

Computed Properties

• Exact Mass: 193.085126602 g/mol
• Monoisotopic Mass: 193.085126602 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 89.1
• Molecular Weight: 193.20

Additional information on 3-Amino-5,6,7,8-tetrahydrocinnoline-6-carboxylic acid

Recent Advances in the Study of 3-Amino-5,6,7,8-tetrahydrocinnoline-6-carboxylic acid (CAS: 2098121-26-5)

3-Amino-5,6,7,8-tetrahydrocinnoline-6-carboxylic acid (CAS: 2098121-26-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in the development of novel therapeutic agents, particularly in the areas of oncology, neurology, and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The compound's unique structural features, including the cinnoline core and the carboxylic acid functionality, make it an attractive candidate for the design of small-molecule inhibitors and modulators of biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-Amino-5,6,7,8-tetrahydrocinnoline-6-carboxylic acid, with several research groups reporting improved protocols that facilitate its large-scale production. These advancements are critical for enabling further pharmacological evaluation and preclinical development.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3-Amino-5,6,7,8-tetrahydrocinnoline-6-carboxylic acid exhibits promising inhibitory effects against a range of enzymes and receptors. For instance, it has shown potent activity against kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Additionally, its ability to modulate neurotransmitter systems has sparked interest in its application for neurological disorders such as Alzheimer's disease and Parkinson's disease.

One of the most significant breakthroughs in recent research is the identification of 3-Amino-5,6,7,8-tetrahydrocinnoline-6-carboxylic acid as a key intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Researchers have successfully derivatized this compound to create libraries of analogs, some of which exhibit improved potency, selectivity, and pharmacokinetic profiles. These efforts underscore the compound's versatility and its potential to serve as a cornerstone in the development of next-generation therapeutics.

Despite these promising findings, challenges remain in the clinical translation of 3-Amino-5,6,7,8-tetrahydrocinnoline-6-carboxylic acid-based therapies. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further optimization and rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of viable drug candidates.

In conclusion, 3-Amino-5,6,7,8-tetrahydrocinnoline-6-carboxylic acid (CAS: 2098121-26-5) represents a promising scaffold with diverse applications in drug discovery. Recent advancements in its synthesis, biological evaluation, and derivatization have expanded our understanding of its therapeutic potential. Continued research and development efforts are expected to yield novel compounds that could address unmet medical needs across multiple disease areas.